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Abstract
2-Methylquinoline-6-sulfonic acid, a derivative of the versatile quinoline scaffold, serves as a

pivotal intermediate in synthetic organic chemistry. This technical guide provides a

comprehensive overview of its chemical properties, synthesis, and potential applications, with a

particular focus on its role as a precursor to more complex molecules. While specific biological

activity data for this compound is limited in publicly accessible literature, the known

pharmacological profiles of quinoline and sulfonamide derivatives suggest avenues for future

investigation. This document consolidates available data, presents generalized experimental

protocols, and visualizes key chemical transformations to support further research and

development.

Introduction
Quinoline and its derivatives are fundamental heterocyclic structures renowned for their broad

spectrum of biological activities, forming the core of numerous pharmaceuticals. The

introduction of a sulfonic acid group to the 2-methylquinoline (quinaldine) backbone at the 6-

position yields 2-methylquinoline-6-sulfonic acid, a compound of significant interest as a

chemical building block. Its primary utility lies in its conversion to reactive intermediates, such

as 2-methylquinoline-6-sulfonyl chloride, which are precursors to a variety of sulfonamides and

other sulfur-containing organic molecules.[1] This guide aims to provide a detailed preliminary
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investigation of 2-methylquinoline-6-sulfonic acid, summarizing its known properties and

synthetic methodologies.

Physicochemical Properties
A summary of the key physicochemical properties of 2-methylquinoline-6-sulfonic acid is

presented in Table 1. This data is essential for its handling, characterization, and application in

synthetic protocols.

Property Value Reference(s)

CAS Number 93805-05-1 [2][3]

Molecular Formula C₁₀H₉NO₃S [2]

Molecular Weight 223.25 g/mol [2]

Physical Form Solid [3]

Purity Typically ≥95% [3]

Storage
Sealed in dry, room

temperature conditions
[3]

IUPAC Name
2-methylquinoline-6-sulfonic

acid
[3]

Canonical SMILES
CC1=NC2=C(C=C1)C=C(C=C

2)S(=O)(=O)O
[2]

InChI Key
WTVFVAWTGKJRPC-

UHFFFAOYSA-N
[3]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
4

Rotatable Bond Count 1 [2]

Synthesis of 2-Methylquinoline-6-sulfonic Acid
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The principal method for the synthesis of 2-methylquinoline-6-sulfonic acid is the direct

sulfonation of 2-methylquinoline (quinaldine).[1] This electrophilic aromatic substitution is

typically performed using strong sulfonating agents. The regioselectivity of the reaction is

crucial, with the sulfonic acid group preferentially substituting at the 6-position of the quinoline

ring under controlled temperature conditions.[1]

Generalized Experimental Protocol: Sulfonation of 2-
Methylquinoline

Reagents and Equipment:

2-Methylquinoline (Quinaldine)

Concentrated Sulfuric Acid (H₂SO₄) or Chlorosulfonic Acid (ClSO₃H)

Reaction flask with a magnetic stirrer and heating mantle

Thermometer

Apparatus for quenching and filtration

Procedure:

In a suitable reaction flask, 2-methylquinoline is slowly added to the chosen sulfonating

agent (e.g., concentrated sulfuric acid) with constant stirring. The reaction is exothermic

and may require cooling to control the initial temperature rise.

The reaction mixture is then heated to a temperature range of 80–120°C.[1] This

temperature is critical for favoring the formation of the thermodynamically more stable 6-

sulfonic acid isomer and minimizing the production of other isomers.[1]

The reaction is maintained at this temperature for a sufficient duration to ensure complete

sulfonation. The exact time can vary and would typically be monitored by techniques like

thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature and then carefully

quenched by pouring it onto ice.
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The precipitated solid product, 2-methylquinoline-6-sulfonic acid, is collected by

filtration.

The crude product is washed with cold water to remove any residual acid.

Further purification can be achieved by recrystallization from an appropriate solvent.

Note: When using chlorosulfonic acid, the initial product is 2-methylquinoline-6-sulfonyl

chloride, which can then be hydrolyzed to the sulfonic acid.[1]

2-Methylquinoline

Reaction

Sulfonating Agent

H₂SO₄ or ClSO₃H
80-120°C

2-Methylquinoline-6-sulfonic acid

Click to download full resolution via product page

Synthesis of 2-Methylquinoline-6-sulfonic Acid.

Chemical Reactivity and Applications
The primary application of 2-methylquinoline-6-sulfonic acid is as an intermediate in organic

synthesis.[1] Its sulfonic acid group can be readily converted into a more reactive sulfonyl

chloride moiety.

Synthesis of 2-Methylquinoline-6-sulfonyl Chloride
2-Methylquinoline-6-sulfonyl chloride is a highly reactive compound used to synthesize

sulfonamides and other derivatives.[1]

Generalized Experimental Protocol:

2-methylquinoline-6-sulfonic acid is treated with a chlorinating agent such as thionyl

chloride (SOCl₂) or phosphorus pentachloride (PCl₅).

The reaction is typically carried out in an inert solvent under reflux.
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After the reaction is complete, the excess chlorinating agent and solvent are removed

under reduced pressure to yield the crude 2-methylquinoline-6-sulfonyl chloride.

The product can be purified by recrystallization.

2-Methylquinoline-6-sulfonic acid

Reaction

Chlorinating Agent
SOCl₂ or PCl₅

2-Methylquinoline-6-sulfonyl chloride

Sulfonamides
Amine

Click to download full resolution via product page

Conversion to Sulfonyl Chloride and Sulfonamides.

Biological Activity and Future Directions
While specific biological activity and signaling pathway studies for 2-methylquinoline-6-
sulfonic acid are not extensively reported in the available literature, the broader classes of

quinoline and sulfonamide compounds are well-known for their diverse pharmacological

properties.

Quinoline Derivatives: The quinoline scaffold is a privileged structure in medicinal chemistry,

with derivatives exhibiting a wide range of activities, including antimicrobial, anticancer, and

anti-inflammatory properties.[4][5]

Sulfonamides: This class of compounds is famous for its antibacterial agents (sulfa drugs)

and has also been explored for anticancer and other therapeutic applications.

The hybridization of these two pharmacophores in derivatives of 2-methylquinoline-6-sulfonic
acid presents a promising strategy for the discovery of novel therapeutic agents. Future

research should focus on the synthesis of a library of derivatives and their systematic biological

evaluation.
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Potential Research Trajectories
Antimicrobial Screening: Derivatives, particularly sulfonamides, should be screened against

a panel of pathogenic bacteria and fungi.

Anticancer Evaluation: The cytotoxic effects of synthesized compounds could be tested

against various cancer cell lines.

Enzyme Inhibition Assays: Depending on the structural design, derivatives could be

evaluated as inhibitors of specific enzymes relevant to disease pathways.

2-Methylquinoline-
6-sulfonic acid

Synthesis of
Derivatives (e.g., Sulfonamides)

Biological Screening

Antimicrobial
Activity

Anticancer
Activity

Enzyme
Inhibition

Structure-Activity
Relationship (SAR) Studies

Lead Compound
Identification
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Workflow for Future Drug Discovery Efforts.

Conclusion
2-Methylquinoline-6-sulfonic acid is a valuable and versatile intermediate in organic

synthesis. Its straightforward preparation via sulfonation of 2-methylquinoline and its reactivity,

particularly in the formation of sulfonyl chlorides, make it an important precursor for the

synthesis of a wide array of organic compounds. While direct biological data on this specific

molecule is sparse, its structural components are present in many pharmacologically active

agents. This technical guide provides a foundational understanding for researchers and

professionals in drug development, highlighting the potential for this compound in the creation

of novel molecules with therapeutic promise. Further exploration into the synthesis of its

derivatives and their subsequent biological screening is a logical and promising direction for

future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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